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Undecane (C11H24) is an alkane with 159 structural isomers.[1][2] These isomers, while
sharing the same molecular formula, exhibit distinct physicochemical properties largely dictated
by their molecular structure. This guide provides a comparative analysis of the boiling points of
various undecane isomers, supported by experimental data and detailed methodologies.
Understanding these differences is crucial in fields ranging from materials science to drug
formulation, where the volatility and intermolecular interactions of compounds are of paramount
importance.

The boiling point of a substance is fundamentally determined by the strength of its
intermolecular forces.[3] For nonpolar alkanes like undecane, the primary intermolecular
attractions are London dispersion forces (a type of van der Waals force).[3][4] The strength of
these forces is influenced by two main factors:

o Molecular Size: As the number of carbon atoms increases, the molecule's surface area
expands, leading to stronger dispersion forces and a higher boiling point.[5]

e Molecular Branching: For isomers with the same number of carbon atoms, such as those of
undecane, increased branching leads to a more compact, spherical shape.[5] This reduces
the surface area available for intermolecular contact, which weakens the London dispersion
forces and results in a lower boiling point.[5][6][7] Consequently, straight-chain alkanes
typically have higher boiling points than their branched isomers.[6]
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Quantitative Data: Boiling Points of Selected
C11H24 Isomers

The following table summarizes the experimentally determined boiling points for n-undecane
and a selection of its branched isomers, illustrating the inverse relationship between branching
and boiling point.

Isomer Name Chemical Structure Boiling Point (°C)
n-Undecane CH3(CHz)9CHs 196[1][5][8]
2-Methyldecane CHsCH(CHs)(CH2)7CHs 189.3[1][5]
3-Methyldecane CH3CH2CH(CHs)(CHz2)6CHs 189.1[5]
4-Methyldecane CH3(CH2)2CH(CHs)(CH2)sCHs 188.7[1]
2,3-Dimethylnonane CH2CH(CHA)CH(CH,) 186.9[5]
(CH2)sCHs
5-Methyldecane CH3(CH2)3CH(CH3)(CH2)aCHs  186.1[1]
2,2-Dimethylnonane CHsC(CHs3)2(CH2)6CHs 185.9

Note: The availability of experimental data for all 159 isomers is limited.[1]

Experimental Protocol: Boiling Point Determination
(Micro-Reflux Method)

The boiling point of a liquid is the temperature at which its vapor pressure equals the
surrounding atmospheric pressure.[1][9] For small sample volumes, the micro-reflux method
provides an accurate determination.

Principle: When a liquid is heated, its vapor pressure increases. The liquid boils when its vapor
pressure equals the atmospheric pressure.[9] By heating a small sample to a gentle reflux and
measuring the temperature of the vapor in equilibrium with the boiling liquid, an accurate
boiling point can be determined.[10]

Apparatus:
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Small test tube (e.g., 150mm diameter)

Thermometer

Heating apparatus (e.g., heating block or Thiele tube)[1]

Small magnetic stir bar (optional, to prevent bumping)[10]

Pasteur pipette

Methodology:

Sample Preparation: Using a Pasteur pipette, add approximately 0.5 mL of the undecane
isomer into a small test tube. If desired, add a small magnetic stir bar.[10]

Apparatus Setup: Place the test tube in the heating block. Position a thermometer so that its
bulb is just above the surface of the liquid, in the vapor phase. This ensures the
measurement of the vapor temperature, which stabilizes at the boiling point.[10]

Heating: Begin heating the apparatus at a controlled rate. If using a stir bar, ensure gentle
stirring.[10]

Observation: Observe the sample as the temperature rises. You will see the liquid begin to
boil (formation of bubbles) and the vapor condensing on the cooler, upper walls of the test
tube, creating a "reflux ring".[10] The thermometer bulb should be positioned at the level of
this ring for an accurate reading.[10]

Boiling Point Determination: When the liquid is gently refluxing, the temperature reading on
the thermometer should stabilize. This constant temperature is the boiling point of the liquid.
[10][11] Record this value.

Cooling: Once the measurement is complete, turn off the heat and allow the apparatus to
cool down completely before disassembly.

Visualization of Structure-Property Relationship

The following diagram illustrates the relationship between molecular branching and boiling

point for three C11H24 isomers. As the degree of branching increases, the molecule becomes
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more compact, reducing the surface area for intermolecular interactions, which in turn lowers
the boiling point.

Molecular Structure and Boiling Point of C11H24 Isomers

n-Undecane > 2-Methyldecane 2,2-Dimethylnonane
(Linear) (Slightly Branched) (Highly Branched)
Boiling Point: 196 °C Boiling Point: 189.3 °C Boiling Point: 185.9 °C

Decreasing Surface Area
Weakening Van der Waals Forces

Click to download full resolution via product page

Caption: Effect of molecular branching on the boiling point of C11H24 isomers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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